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Compound of Interest

Compound Name: (2-Aminoethyl)urea hydrochloride

Cat. No.: B1341745 Get Quote

An In-depth Technical Guide to the Safe Handling of (2-Aminoethyl)urea Hydrochloride

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for (2-Aminoethyl)urea hydrochloride (CAS No: 858001-69-1). It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory setting. The information herein is synthesized from available safety data sheets

(SDS) and chemical databases to provide a cautious and thorough approach to safety.

Chemical Identity and Physicochemical Properties
(2-Aminoethyl)urea hydrochloride is a chemical compound used in research and

development.[1] Understanding its fundamental properties is the first step toward safe

handling.
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Property Value Source(s)

CAS Number 858001-69-1 [2][3]

Molecular Formula C₃H₉N₃O·HCl [2]

Molecular Weight 139.58 g/mol [2]

Appearance Solid, powder

Melting Point 139-140 °C

Storage Temperature

Room temperature, dry, tightly

closed container, under inert

atmosphere

Purity Typically ≥95% [4]

Hazard Identification: An Analysis of Discrepancies
A critical review of supplier safety data reveals conflicting classifications for (2-
Aminoethyl)urea hydrochloride. This necessitates a cautious approach, adopting the most

stringent precautions until harmonized data becomes available.

One supplier classifies the compound with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Conversely, another safety data sheet states it is "Not a hazardous substance or mixture". This

discrepancy may arise from different purity levels, the specific data sources used for

classification, or a lack of comprehensive testing. For instance, the safety profile of the related

compound, urea hydrochloride, indicates it is harmful if swallowed, causes skin irritation, and

can cause serious eye damage.[5][6]

Expert Recommendation: In the absence of definitive, harmonized data, researchers should

handle (2-Aminoethyl)urea hydrochloride as a hazardous substance. The precautionary
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principle dictates that the more stringent classification should be followed. Therefore, assume

the compound is an irritant to the skin, eyes, and respiratory system.

Protocols for Safe Handling and Storage
Adherence to rigorous handling protocols is essential to minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle the solid compound in a certified chemical fume hood to prevent

inhalation of dust particles.[5]

Eye Protection: Wear chemical safety goggles or a face shield that conforms to EN 166 or

NIOSH standards.[6][7]

Skin Protection:

Wear a lab coat and ensure it is fully buttoned.

Use chemically resistant, impermeable gloves (e.g., nitrile) tested for suitability.[5][7]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[5][7]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA or European Standard EN 143 approved respirator with a particulate filter.[7]

General Hygiene and Operational Practices
Avoid dust formation during handling.[7]

Do not eat, drink, or smoke in the laboratory.[6][7]

Keep the container tightly closed when not in use.[5]

Wash contaminated clothing before reuse.[6][7]
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[5][7]

Emergency Response Procedures
Immediate and appropriate action is critical in the event of an accidental exposure or spill. The

following workflow outlines the necessary steps.

Exposure Event

Inhalation
 Dust Inhaled 

Skin Contact Touches Skin 

Eye Contact
 Splashes in Eyes 

Ingestion

 Swallowed 

Move to Fresh Air

Remove Contaminated
Clothing Immediately

Flush Eyes with Water
for 15 min

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

If symptoms persist

Rinse Skin with Water/
Shower for 15 min

If irritation occurs

Immediately

Drink 1-2 Glasses
of Water

If feeling unwell

Click to download full resolution via product page

Caption: Emergency response workflow for (2-Aminoethyl)urea hydrochloride exposure.

First-Aid Measures: Step-by-Step Protocols
Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is

difficult or symptoms persist, seek medical attention.[8]
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Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water or use a safety shower for at least 15 minutes.[9] If skin irritation

develops, seek medical advice.[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids apart to ensure thorough rinsing.[8][9] Remove contact lenses if

present and easy to do. Seek immediate medical attention.[6]

Ingestion: If swallowed, rinse the mouth with water.[8] Have the person drink one or two

glasses of water, provided they are conscious. Do NOT induce vomiting.[6][8] If the person

feels unwell, call a poison center or doctor.[6]

Accidental Release Measures
Small Spills: Wear appropriate PPE. Avoid generating dust. Carefully sweep or scoop up the

material and place it into a suitable, labeled container for disposal. Clean the affected area

thoroughly.

Large Spills: Evacuate the area. Prevent the material from entering drains or waterways.

Wear full PPE, including respiratory protection. Collect the spilled material using methods

that do not create dust (e.g., HEPA-filtered vacuum) and place it in a designated waste

container.

Fire-Fighting Measures
Extinguishing Media: For this substance, no limitations of extinguishing agents are given.

Use media appropriate for the surrounding fire (water spray, foam, dry chemical, carbon

dioxide).

Special Hazards: In the event of a fire, hazardous decomposition products such as carbon

oxides and nitrogen oxides may be released.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological Profile and Disposal
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Toxicology
Specific toxicological studies on (2-Aminoethyl)urea hydrochloride are not widely available.

The hazard classification is based on data from similar compounds and supplier-provided

information.

Acute Toxicity: While pure urea has very low acute toxicity[10], the hydrochloride salt form is

classified as harmful if swallowed.[5][6]

Irritation: It is considered a skin and eye irritant, and may cause respiratory tract irritation

upon inhalation of dust.[5]

Carcinogenicity/Mutagenicity: There is no data to suggest that this compound is carcinogenic

or mutagenic.[5]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter drains or sewers.[8] Waste

containers should be properly labeled.

Conclusion
(2-Aminoethyl)urea hydrochloride is a valuable research chemical that must be handled with

care. Due to conflicting safety information, researchers should adopt a conservative approach,

treating it as a hazardous compound that can cause skin, eye, and respiratory irritation. By

implementing robust engineering controls, wearing appropriate PPE, and being prepared for

emergencies, the risks associated with its use can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

